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Compound of Interest

Compound Name: Metoserpate

Cat. No.: B1676521

Metoserpate, a compound with the chemical formula C24H32N205, is a sparsely documented
substance primarily identified for its use as a tranquilizing agent in veterinary medicine,
specifically in poultry.[1] Despite its historical application, a comprehensive pharmacological
profile of Metoserpate is not available in publicly accessible scientific literature. The existing
information dates back to the 1960s and 1970s and is largely descriptive, lacking the in-depth
molecular and mechanistic data required for a detailed technical guide for researchers and
drug development professionals.

Limited Available Data

The primary documented use of Metoserpate hydrochloride, also known by the synonyms SU-
9064 and Pacitran, was for the treatment of hysteria in replacement pullets.[2][3] Administration
was typically via drinking water, with a dosing regimen of 4 mg/kg of body weight on the first
day, followed by 2 mg/kg on the fifth and ninth days.[2] These studies, conducted in the 1970s,
concluded that the treatment was effective and safe for this specific indication in chickens.[2]

Beyond this specific application, the scientific literature provides minimal insight into the
broader pharmacological properties of Metoserpate. Key areas of a modern pharmacological
profile, such as mechanism of action, pharmacokinetics, pharmacodynamics, and potential
signaling pathways, remain undefined in the available references.

Chemical and Physical Properties
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Metoserpate is classified as a yohimban-16-carboxylic acid derivative, specifically methyl
(1R,15S,17S,18R,19S,20S)-6,17,18-trimethoxy-1,3,11,12,14,15,16,17,18,19,20,21-
dodecahydroyohimban-19-carboxylate.[1] Its molecular weight is 428.5 g/mol .[1]

Property Value Reference
Molecular Formula C24H32N205 [1]
Molecular Weight 428.5 g/mol [1]

methyl

(1R,15S5,17S,18R,19S,20S)-6,
17,18-trimethoxy-

IUPAC Name [1]
1,3,11,12,14,15,16,17,18,19,2
0,21-dodecahydroyohimban-

19-carboxylate

CAS Number 1178-28-5 [1]

Metoserpato, Metoserpatum,
Methyl O-methyl-18-

Synonyms ] [1]
epireserpate, SU 9064,

Mepiserpate

Absence of Detailed Experimental Data

A thorough search of scientific databases reveals a significant lack of published studies
detailing the experimental protocols used to evaluate Metoserpate. Information regarding its
binding affinities to specific receptors, in vitro efficacy in cell-based assays, or in vivo
pharmacokinetic and pharmacodynamic modeling is not available. Consequently, the creation
of diagrams for signaling pathways or experimental workflows is not feasible due to the
absence of the necessary foundational data.

Conclusion

While Metoserpate was historically used as a veterinary tranquilizer, it appears to be a
compound that has not been the subject of significant scientific investigation, or at least, the
results of such research are not available in the public domain. The information required to
construct an in-depth technical guide, including quantitative data, detailed experimental
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protocols, and associated signaling pathways, is absent from the current body of scientific
literature. For researchers, scientists, and drug development professionals, Metoserpate
represents a historical footnote in veterinary medicine rather than a compound with a well-
defined and actionable pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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